Cas no 53484-13-2 (1-methyl-1H-1,3-benzodiazole-5-carbonitrile)

• Product Name: 1-methyl-1H-1,3-benzodiazole-5-carbonitrile
• CAS No: 53484-13-2
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD09027482
• CID: 854694
• PubChem ID: 21217353
• Update Time: 2025-04-19

1-methyl-1H-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-benzo[d]imidazole-5-carbonitrile
• 1H-Benzimidazole-5-carbonitrile,1-methyl-(9CI)
• 5-CYANO-1-METHYLBENZOIMIDAZOLE
• 1-methyl-1H-benzimidazole-5-carbonitrile
• 1-methyl-1H-benzimidazole-5-carbonitrile(SALTDATA: FREE)
• 1-methyl-1H-benzoimidazole-5-carbonitrile
• 5-Cyano-1-methylbenzimidazol
• ACMC-209l7v
• ANW-31769
• CTK8B1844
• SBB019451
• SureCN6758625
• 1-methyl-1H-1,3-benzodiazole-5-carbonitrile
• AKOS005531210
• 1-methylbenzimidazole-5-carbonitrile
• BS-28578
• 53484-13-2
• Z1201624892
• STK661395
• CS-0212205
• 1-Methyl-1,3-benzodiazole-5-carbonitrile
• PJHYDBVFHHMVCS-UHFFFAOYSA-N
• G30845
• MFCD09027482
• SCHEMBL6758625
• EN300-114403
• DTXSID90611407

• MDL： MFCD09027482
• Inchi： 1S/C9H7N3/c1-12-6-11-8-4-7(5-10)2-3-9(8)12/h2-4,6H,1H3
• InChI Key： PJHYDBVFHHMVCS-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 346.7±34.0 °C at 760 mmHg
• Flash Point: 163.5±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-methyl-1H-1,3-benzodiazole-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles